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Compound Name: 1,2-Dimyristin, (R)-

Cat. No.: B086734 Get Quote

Introduction

(R)-1,2-Dimyristin is a synthetic diacylglycerol (DAG) that serves as a crucial tool for studying

lipid signaling pathways. As a structural analog of the endogenous second messenger sn-1,2-

diacylglycerol, it is a key substrate for several important enzymes, most notably Protein Kinase

C (PKC) and Diacylglycerol Kinase (DGK). The activation of these enzymes by DAGs triggers a

cascade of downstream cellular events, including cell proliferation, differentiation, and

apoptosis. The use of specific, high-purity DAGs like (R)-1,2-Dimyristin allows researchers to

dissect these complex signaling pathways with precision, screen for potential therapeutic

inhibitors or activators, and quantify enzyme activity in various biological samples.

Core Applications:

Protein Kinase C (PKC) Activation: (R)-1,2-Dimyristin, in conjunction with phosphatidylserine

(PS), is used to activate PKC isoforms. This is fundamental for in vitro kinase assays

designed to screen for PKC inhibitors or to study the enzyme's substrate specificity.

Diacylglycerol Kinase (DGK) Substrate: It serves as a direct substrate for DGK, which

phosphorylates it to produce phosphatidic acid (PA).[1] Assays using (R)-1,2-Dimyristin are

essential for investigating DGK activity, which plays a role in attenuating PKC signaling and

initiating PA-mediated pathways.[1][2]

Signal Transduction Research: As a stable and specific signaling lipid, it is used to

investigate the intricate G-protein coupled receptor (GPCR) pathway that leads to the
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production of DAG and inositol trisphosphate (IP3).[3][4]

Signaling Pathways Involving Diacylglycerol
(R)-1,2-Dimyristin mimics the action of endogenously produced diacylglycerol. A primary

pathway for DAG generation begins with the activation of a Gq-protein coupled receptor

(GPCR). The activated Gαq subunit stimulates phospholipase C (PLC), which then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: IP3 and DAG.[3]

While IP3 diffuses into the cytoplasm to trigger calcium release from the endoplasmic

reticulum, DAG remains in the plasma membrane to activate PKC.[3][4]
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Caption: The Gq-protein coupled receptor signaling pathway leading to PKC activation.

Enzymatic Reaction Data
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Quantitative data for enzymatic reactions involving diacylglycerol substrates are crucial for

designing experiments. While specific kinetic parameters for (R)-1,2-Dimyristin may need to be

determined empirically for a given enzyme and assay condition, data from structurally similar

substrates like 1,2-Dilauroyl-sn-glycerol (DLG) provide a valuable reference.

Table 1: Reference Substrate Concentrations for Diacylglycerol Kinase (DGK) Assays

Parameter Value Enzyme Isoform Notes

Substrate
1,2-Dilauroyl-sn-
glycerol (DLG)

DGKK
Used for activity-
based kinase
assays.[5]

Concentration 500 µM DGKK

A high concentration

used to approach

Vmax.[5]

Co-factor
Phosphatidylserine

(PS)
DGKK

Required for the

activity of certain DGK

isoforms.[5]

Concentration 0.1 mg/mL DGKK
Used as a lipid

activator.[5]

Co-substrate ATP DGKK

The phosphate donor

for the kinase

reaction.[5]

| Concentration | 200 µM | DGKK | Determined based on the apparent ATP Km value.[5] |

Table 2: Reference Lipid Activator Composition for Protein Kinase C (PKC) Assays

Component Concentration Role Reference

Phosphatidylserine
(PS)

0.5 mg/mL
Co-factor for PKC
activation

[6]

Diacylglycerol (DAG) 0.05 mg/mL Activator of PKC [6]
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| Note: | (R)-1,2-Dimyristin can be substituted for the generic diacylglycerol in this preparation. |

| |

Experimental Protocols & Workflows
A generalized workflow for an in vitro enzyme assay using (R)-1,2-Dimyristin involves preparing

the lipid substrate, setting up the reaction with the enzyme and co-substrates, incubating,

stopping the reaction, and detecting the product.

1. Prepare Lipid Substrate
((R)-1,2-Dimyristin & PS Solution)

2. Prepare Reaction Mix
(Buffer, Enzyme, Co-factors)

3. Initiate Reaction
(Add ATP)

4. Incubate
(e.g., 30°C for 10-30 min)

5. Stop Reaction
(e.g., Add EDTA)

6. Detect Product
(e.g., ADP-Glo™, FP, Radioactivity)

7. Analyze Data
(Calculate Activity/Inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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